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Compound of Interest

Compound Name: Mutabiloside

Cat. No.: B12362754

For Immediate Release

This technical guide provides a comprehensive overview of Mutabiloside C, a natural product
of interest to researchers, scientists, and drug development professionals. This document
details its chemical identity, and compiles available data on its biological activity, and
experimental protocols.

Chemical Identification

Mutabiloside C is a natural compound that has been isolated and characterized. The definitive
chemical identifiers for this compound are provided below.

Identifier Value

potassium;(2R,3S,4R,5R)-2,3,4,5,6-

UPAC Name pentahydroxyhexanoate
CAS Number 223667-27-4

Molecular Formula C6H11KO7

Molecular Weight 234.25 g/mol

Biological Activity and Therapeutic Potential
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While research on Mutabiloside C is in its early stages, preliminary studies and the activities of
structurally related compounds suggest potential biological activities. Flavanols, a broad class
of natural products to which compounds with similar structural motifs belong, are known to
exhibit a range of beneficial health properties. These include antioxidant, anticarcinogen,
cardioprotective, anti-microbial, anti-viral, and neuroprotective effects[1]. Further investigation
into the specific bioactivities of Mutabiloside C is warranted to determine its therapeutic
potential.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of natural products are
crucial for reproducible research. While specific protocols for Mutabiloside C are not widely
published, the following section outlines a general workflow for the bioassay-guided isolation of
bioactive compounds from natural sources, which can be adapted for this compound.

General Workflow for Bioassay-Guided Isolation

This workflow represents a typical process for isolating and identifying bioactive compounds
from a natural source, such as a plant or microorganism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Mutabiloside C: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362754#mutabiloside-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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